3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-(4-thiophen-3-ylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C18H20FNOS/c19-17-4-2-1-3-15(17)5-6-18(21)20-10-7-14(8-11-20)16-9-12-22-13-16/h1-4,9,12-14H,5-8,10-11H2
• InChI Key: LKYMWGYEOOFQIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)CCC3=CC=CC=C3F
• Molecular Formula: C18H20FNOS
• Molecular Weight: 317.4 g/mol

Description

3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one, commonly known as 2-FDCK, is a dissociative anesthetic drug that is structurally similar to ketamine. It is a popular research chemical that is used in scientific research to study the effects of dissociative drugs on the brain and behavior.

Scientific Research Applications

Crystal Structure Analysis

Research into the crystal structures of related compounds, such as rac-threo-ifenprodil derivatives, offers insights into molecular conformations, intermolecular interactions, and potential applications in drug design and material science. For instance, the study by Kubicki and Codding (2003) on rac-threo-ifenprodil and similar derivatives showcases the importance of crystallography in understanding compound structures and interactions at the molecular level (M. Kubicki, P. W. Codding, 2003).

Pharmacological Applications

The structural features of "3-(2-Fluorophenyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one" may lend it to studies in pharmacology, especially in designing ligands for receptor targeting. For example, fluorination of related structures has been shown to improve pharmacokinetic profiles and receptor affinity, providing a pathway for the development of selective receptor ligands with enhanced bioavailability (M. B. van Niel et al., 1999).

Synthetic Chemistry

The compound's structure also highlights its potential in synthetic chemistry applications. Studies on similar compounds have detailed synthetic routes that enable the introduction of fluorine atoms or other functional groups, significantly impacting the physical, chemical, and biological properties of these molecules. For instance, Botteghi et al. (2001) discussed the synthesis of neuroleptic agents, emphasizing the role of catalyzed reactions in constructing complex molecules (C. Botteghi, M. Marchetti, S. Paganelli, Francesco Persi-Paoli, 2001).

Material Science

Moreover, compounds with thiophene and fluorophenyl groups have been explored for their potential in material science, including applications in organic electronics and liquid crystal displays. Hegde et al. (2013) demonstrated how such compounds could be used for photoalignment of nematic liquid crystals, highlighting the intersection of organic chemistry and advanced material development (G. Hegde, Rasha Ata Alla, A. Matharu, L. Komitov, 2013).